Cas no 61381-88-2 (Benzenamine, 4-(4-aminophenoxy)-2-bromo-)
61381-88-2 structure
Product Name:Benzenamine, 4-(4-aminophenoxy)-2-bromo-
CAS No:61381-88-2
MF:C12H11BrN2O
MW:279.132541894913
CID:481482
PubChem ID:4034513
Update Time:2025-04-19
Benzenamine, 4-(4-aminophenoxy)-2-bromo- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-(4-aminophenoxy)-2-bromo-
- 4-(4-aminophenoxy)-2-bromoaniline
- 61381-88-2
- DTXSID50398666
- Oprea1_121512
- SCHEMBL7187516
-
- Inchi: 1S/C12H11BrN2O/c13-11-7-10(5-6-12(11)15)16-9-3-1-8(14)2-4-9/h1-7H,14-15H2
- InChI Key: FCRGSQLTNYRFIE-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1)OC1C=CC(=CC=1)N)N
Computed Properties
- Exact Mass: 278.00553
- Monoisotopic Mass: 278.00548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 61.3Ų
Experimental Properties
- PSA: 61.27
Benzenamine, 4-(4-aminophenoxy)-2-bromo- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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